Cas no 655245-95-7 (3-Benzyl-2-fluoro-4-iodopyridine)

• Product Name: 3-Benzyl-2-fluoro-4-iodopyridine
• CAS No: 655245-95-7
• MF: C₁₂H₉FIN
• MW: 313.109438657761
• CID: 1092763
• PubChem ID: 72942510
• Update Time: 2025-04-20

3-Benzyl-2-fluoro-4-iodopyridine Chemical and Physical Properties

Names and Identifiers

• 3-Benzyl-2-fluoro-4-iodopyridine
• 655245-95-7

• Inchi： 1S/C12H9FIN/c13-12-10(11(14)6-7-15-12)8-9-4-2-1-3-5-9/h1-7H,8H2
• InChI Key： ODUFSUMOFMDOLQ-UHFFFAOYSA-N
• SMILES： IC1C=CN=C(C=1CC1C=CC=CC=1)F

Computed Properties

• Exact Mass: 312.97597
• Monoisotopic Mass: 312.97638g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 12.9Ų

Experimental Properties

• PSA: 12.89